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Abstract

Fosravuconazole L-lysine ethanolate is a water-soluble prodrug of ravuconazole, a broad-
spectrum triazole antifungal agent.[1][2][3] Upon oral administration, it is rapidly and completely
converted to its active form, ravuconazole.[1][4] This guide provides a comprehensive overview
of the in vitro antifungal spectrum of fosravuconazole, based on the activity of its active moiety,
ravuconazole. It details the mechanism of action, standardized experimental protocols for
susceptibility testing, and a quantitative summary of its activity against a wide range of clinically
relevant fungal pathogens, including yeasts, molds, and dermatophytes.

Mechanism of Action

Ravuconazole, the active form of fosravuconazole, exerts its antifungal effect by inhibiting the
fungal enzyme lanosterol 14-alpha-demethylase.[4][5] This enzyme is a critical component of
the fungal cytochrome P450 system and is essential for the biosynthesis of ergosterol, a vital
component of the fungal cell membrane.[1][5] The inhibition of this enzyme leads to the
depletion of ergosterol and an accumulation of toxic methylated sterol precursors.[1][4] This
disruption of membrane integrity and function ultimately inhibits fungal growth.[4]
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Caption: Fosravuconazole's mechanism of action.

Experimental Protocols for Antifungal Susceptibility
Testing
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The in vitro activity of ravuconazole is determined by antifungal susceptibility testing (AST),
primarily using broth microdilution methods standardized by the Clinical and Laboratory
Standards Institute (CLSI).

Testing for Yeasts (CLSI M27-A3)

The CLSI M27-A3 document provides the reference method for broth dilution antifungal
susceptibility testing of yeasts.[6][7][8]

e Medium: RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with
MOPS (morpholinepropanesulfonic acid) is the standard medium.[8]

e Inoculum Preparation: Yeast isolates are grown on Sabouraud dextrose agar to obtain fresh
colonies. The inoculum is prepared by suspending colonies in sterile saline and adjusting the
turbidity to a 0.5 McFarland standard. This suspension is then diluted to achieve a final
standardized inoculum concentration in the microtiter plate wells.[7]

» Drug Dilution: Ravuconazole is serially diluted in the microtiter plates to create a range of
final concentrations.

 Incubation: The inoculated plates are incubated at 35°C for 24-48 hours.[7]

e Endpoint Determination: The Minimum Inhibitory Concentration (MIC) is the lowest
concentration of the drug that causes a significant inhibition of growth (typically >50% or
>80% reduction in turbidity) compared to the growth control well.[9]

Testing for Filamentous Fungi (CLSI M38-A2)

For molds, the CLSI M38-A2 document is the standard reference method.[10][11]
e Medium: The standard medium is RPMI 1640.

¢ Inoculum Preparation: A conidial inoculum suspension is prepared from well-sporulated
cultures grown on a medium like potato dextrose agar. The suspension is adjusted
spectrophotometrically and then diluted to achieve a final standardized inoculum density
(e.g., 0.4 x 10*to 5 x 10 CFU/mI).[12]

» Drug Dilution: Similar to the yeast protocol, the drug is serially diluted in microtiter plates.
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¢ Incubation: Plates are typically incubated at 35°C for 48-72 hours, depending on the growth
rate of the fungus.[13]

« Endpoint Determination: The MIC is determined as the lowest drug concentration that shows
complete inhibition of visible growth.[14]
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Caption: General workflow for antifungal susceptibility testing (AST).
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In Vitro Antifungal Spectrum

Ravuconazole demonstrates a potent and broad-spectrum of activity against a wide variety of

fungal pathogens. The following tables summarize the Minimum Inhibitory Concentration (MIC)

data from various studies. MICso and MICoo represent the concentrations at which 50% and

90% of the isolates were inhibited, respectively.

Yeasts

Ravuconazole is highly active against most Candida species, including fluconazole-resistant

strains and the emerging multidrug-resistant pathogen Candida auris.[15][16][17] It also shows

potent activity against Cryptococcus neoformans.[9][16]

. No. of MIC Range MICso MICo0 Reference(s
Organism
Isolates (ng/mL) (ng/mL) (ng/mL) )
Candida
_ 6970 (pooled) <0.008 - 4 0.015 0.03 [18][19]
albicans
Candida
6970 (pooled) <0.008 - >8 0.25 1-2 [18][19]
glabrata
Candida )
o 5 (vaginal) N/A <0.03 (GM) N/A [20]
parapsilosis
Candida ]
o 525 (vaginal) N/A N/A N/A [15][17]
tropicalis
Candida
) 6970 (pooled) <0.008 - 2 0.12 0.25 [18][19]
krusei
Candida auris 15 N/A N/A N/A [15][17]
Cryptococcus
541 N/A N/A 0.25 [9]
neoformans

N/A: Not Available in the cited sources. GM: Geometric Mean.

Molds (Filamentous Fungi)
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Ravuconazole shows excellent activity against most Aspergillus species, comparable to or
greater than itraconazole.[21][22] However, its activity against Fusarium species and some
Mucorales is limited.[21][23][24]

. No. of MIC Range MICso MICo0 Reference(s
Organism
Isolates (ng/mL) (ng/mL) (ng/mL) )
Aspergillus
_ 575 (pooled) 0.06 - 8.0 0.5 1.0 [21][25]
fumigatus
Aspergillus
575 (pooled) 0.06 -2.0 1.0 2.0 [21][25]
flavus
Aspergillus
) 575 (pooled) 0.12-4.0 1.0 2.0 [21][25]
niger
Aspergillus
575 (pooled) 0.25-4.0 0.5 2.0 [21][25]
terreus
Fusarium
348 (pooled) Resistant >8 >8 [21][22]
spp.
Scedosporiu ]
B 348 (pooled) Resistant N/A N/A [21]
m prolificans
Rhizopus
4 N/A 1-2 N/A [22]
spp.

N/A: Not Available in the cited sources.

Dermatophytes

Ravuconazole exhibits very potent activity against dermatophytes, the causative agents of
onychomycosis and other dermatomycoses.[20][26][27]
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. No. of MIC Range MICso MICo0 Reference(s

Organism

Isolates (ng/mL) (ng/mL) (ng/mL) )
Trichophyton

51 N/A 0.035 (GM) N/A [20]
rubrum
Trichophyton
mentagrophyt 20 N/A 0.035 (GM) N/A [20]
es
Dermatophyt

129 N/A N/A 0.5 [27][28]
es (pooled)

N/A: Not Available in the cited sources. GM: Geometric Mean.

Dematiaceous Fungi

Studies have shown that ravuconazole has good in vitro activity against a range of
dematiaceous (pigmented) fungi, with MIC values often lower than those of other triazoles like
itraconazole and voriconazole.[29][30]

. No. of MIC Range MICso MICoo Reference(s

Organism

Isolates (ng/mL) (ng/mL) (ng/mL) )
Fonsecaea

84 (pooled) N/A N/A N/A [29]
spp.
Madurella

84 (pooled) N/A N/A N/A [29]
spp.
Alternaria

84 (pooled) N/A N/A N/A [29]
spp.

N/A: Not Available in the cited sources. Specific MIC values for individual species within this

group vary.

Conclusion
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Fosravuconazole L-lysine ethanolate, through its active moiety ravuconazole, demonstrates
a potent and broad-spectrum in vitro antifungal activity.[1][31] It exhibits low MIC values against
a wide array of clinically significant yeasts, molds, and dermatophytes, including drug-resistant
strains.[16][20][21] This strong in vitro profile supports its clinical development and use,
particularly for infections caused by dermatophytes and various Candida and Aspergillus
species. However, like other azoles, it shows limited activity against certain fungal groups such
as Fusarium species and Mucorales.[21] The standardized methodologies outlined by CLSI are
crucial for the continued evaluation of its antifungal spectrum and for monitoring the potential
development of resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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